Cas no 1314951-28-4 (2-(2-nitroethyl)benzene-1,4-diol)

• Product Name: 2-(2-nitroethyl)benzene-1,4-diol
• CAS No: 1314951-28-4
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 6163660
• PubChem ID: 22256161
• Update Time: 2024-01-13

2-(2-nitroethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethyl)benzene-1,4-diol
• SCHEMBL6029526
• AKOS006279736
• EN300-1858502
• 1314951-28-4

• Inchi： 1S/C8H9NO4/c10-7-1-2-8(11)6(5-7)3-4-9(12)13/h1-2,5,10-11H,3-4H2
• InChI Key： BNLFOVKWVFNHQY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC[N+](=O)[O-])O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones